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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B7770432

For Researchers, Scientists, and Drug Development Professionals

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with
the molecular formula C14H300.[1][2] This versatile compound is a white, waxy solid at room
temperature and sees extensive use in various industries, including cosmetics,
pharmaceuticals, and as a chemical intermediate.[3][4][5] Its utility is largely dictated by its
distinct physicochemical properties, which are detailed in this comprehensive guide.

Structural and General Properties

1-Tetradecanol consists of a 14-carbon aliphatic chain with a terminal hydroxyl group. This
structure imparts both lipophilic (carbon chain) and hydrophilic (hydroxyl group) characteristics,
making it an effective surfactant and emollient.[4]
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Identifier Value Reference

IUPAC Name Tetradecan-1-ol [6]

Synonyms Myristyl alcohol, Tetradecyl 1]
alcohol

CAS Number 112-72-1 [7]

Molecular Formula C14H300 [11121[3]

Molecular Weight 214.39 g/mol [1][6]

Appearance White solid, flakes, or powder [31[7]

Odor Faint, waxy, or fatty odor [6][8]

Quantitative Physicochemical Data

The following tables summarize the key physicochemical properties of 1-Tetradecanol,
providing a range of reported values from various sources.

Thermal Properties
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Property Value Conditions Reference

Melting Point 35-39 °C [31[7]

38°C [1]

39-41 °C [9]

Boiling Point 289 °C at 760 mmHg [31[7]

>260 °C [1][2]

173 °C at 20 mmHg [10][11]

Flash Point >230 °F (>110 °C) [3][7]

148 °C Closed cup

Autoignition

Temperature 489°F (2547C)

Heat of Vaporization 98.9 kJ/mol at 25 °C [6]
Density and Refractive Index

Property Value Conditions Reference

Density 0.823 g/mL at 25 °C [31[7]

0.824 g/lcm? [1]12]

0.8 g/cm3 at 60 °C

Refractive Index 1.4358 at50 °C [6]

1.4454 [3][7]
Solubility and Partitioning
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Property Value Conditions Reference
Water Solubility Insoluble [11121[3]
0.00013 g/L at23°C [31[7]
0.2 mg/L at 25 °C [10][11]
o ) Soluble in diethyl
Solubility in Organic _
ether, slightly soluble [1112]
Solvents )
in ethanol
Very soluble in
ethanol, ether,
[61[12]
acetone, benzene,
chloroform
LogP (Octanol-Water
" - 6.03 [6]
Partition Coefficient)
6.2 [6]
5.5 [8]
Other Properties
Property Value Conditions Reference
Vapor Pressure <1 hPa at 20 °C [31[7]
1.1 x 10~ mmHg at 25 °C [6]
Vapor Density 7.4 (Air=1) [31[7]
pKa 15.20 £ 0.10 Predicted [31[7]
Viscosity 6.4 mPa-s at 60 °C [3][5]

Experimental Protocols

While specific experimental details from the original sources are not exhaustively available, the
determination of these physicochemical properties typically follows standardized
methodologies.
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Melting Point Determination

The melting point of a solid like 1-Tetradecanol is commonly determined using the capillary
method.

o Apparatus: A melting point apparatus, which consists of a heated block with a thermometer
or an electronic temperature sensor, and a viewing lens.

e Procedure:

[e]

A small, dry sample of 1-Tetradecanol is packed into a thin-walled capillary tube.

o

The capillary tube is placed in the heating block of the apparatus.

[¢]

The temperature is raised at a controlled rate.

[¢]

The temperature at which the substance starts to melt and the temperature at which it
becomes completely liquid are recorded as the melting range.

Boiling Point Determination

The boiling point can be determined by distillation or using a Thiele tube.
» Apparatus: Distillation flask, condenser, receiving flask, thermometer, and a heating mantle.
e Procedure (Distillation):

o The 1-Tetradecanol is placed in the distillation flask.

o The apparatus is assembled, and the thermometer bulb is positioned just below the side
arm of the flask.

o The liquid is heated, and the temperature is recorded when the vapor and liquid are in
equilibrium, indicated by a stable temperature reading during distillation.

Solubility Determination

The solubility of 1-Tetradecanol in various solvents is determined by the shake-flask method.
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e Procedure:

o An excess amount of 1-Tetradecanol is added to a known volume of the solvent (e.g.,
water, ethanol) in a flask.

o The flask is sealed and agitated at a constant temperature for a prolonged period (e.g.,
24-48 hours) to ensure equilibrium is reached.

o The solution is then filtered to remove the undissolved solid.

o The concentration of 1-Tetradecanol in the saturated solution is determined using an
appropriate analytical technique, such as gas chromatography (GC).

LogP (Octanol-Water Partition Coefficient)
Determination

The shake-flask method is also the standard for determining the octanol-water partition
coefficient.

e Procedure:
o A known amount of 1-Tetradecanol is dissolved in a mixture of n-octanol and water.

o The mixture is shaken vigorously to allow for partitioning between the two phases and
then centrifuged to separate the layers.

o The concentration of 1-Tetradecanol in both the n-octanol and water phases is measured.

o The LogP is calculated as the logarithm of the ratio of the concentration in n-octanol to the
concentration in water.

Logical Workflow: Synthesis of 1-Tetradecanol

1-Tetradecanol is primarily produced through the catalytic hydrogenation of myristic acid or its
esters, which are commonly derived from natural sources like coconut or palm kernel oil.[3][4]
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Caption: A simplified workflow for the synthesis of 1-Tetradecanol.

Application in Formulation: Emulsion

Due to its amphiphilic nature, 1-Tetradecanol is a key ingredient in creating stable emulsions,
such as creams and lotions, where it functions as a co-emulsifier, thickener, and emollient.

Oil Phase Ingredients

1-Tetradecanol

Primary Emulsifier

Aqueous Phase Ingredients

Heat to 70-75°C

Combine Phases with High Shear Mixing

Heat to 70-75°C

Add Heat-Sensitive Ingredients
(e.g., Actives, Fragrance)

Cool with Gentle Agitation

Stable Emulsion
(Cream/Lotion)
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Caption: A general workflow for creating an emulsion using 1-Tetradecanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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